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Compound of Interest

Compound Name: MMAF sodium

Cat. No.: B15623140 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive overview of Monomethylauristatin F (MMAF) sodium, a potent anti-tubulin

agent integral to the development of antibody-drug conjugates (ADCs).

Chemical Structure and Properties of MMAF Sodium
Monomethylauristatin F (MMAF) is a synthetic and highly potent antineoplastic agent.[1][2] It is

a derivative of auristatin, a natural product isolated from the sea hare Dolabella auricularia.

MMAF is structurally a pseudopeptide consisting of four amino acids and a C-terminal

phenylalanine.[3] The sodium salt form, MMAF sodium, enhances its utility in pharmaceutical

formulations.
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Identifier Value

IUPAC Name

(S)-2-((2R,3R)-3-((S)-1-((3R,4S,5S)-4-((S)-N,3-

dimethyl-2-((S)-3-methyl-2-

(methylamino)butanamido)butanamido)-3-

methoxy-5-methylheptanoyl)pyrrolidin-2-yl)-3-

methoxy-2-methylpropanamido)-3-

phenylpropanoic acid, sodium salt

Synonyms
Monomethylauristatin F sodium, Mafodotin (in

the context of ADCs)[1][4]

CAS Number 1799706-65-2[4][5][6]

Molecular Formula C39H64N5NaO8[7][8][9]

Molecular Weight 753.9 g/mol [7][8]

Chemical Structure
The chemical structure of MMAF sodium is characterized by a C-terminal phenylalanine which

bears a carboxyl group that forms the sodium salt. This charged C-terminus distinguishes it

from its uncharged counterpart, Monomethylauristatin E (MMAE), and contributes to its

attenuated cytotoxic activity.[2][10]

Isomeric SMILES: CC--INVALID-LINK----INVALID-LINK--N1CCC[C@H]1--INVALID-LINK--

C(=O)N--INVALID-LINK--C(=O)[O-])OC)OC">C@@HN(C)C(=O)--INVALID-LINK--NC(=O)--

INVALID-LINK--NC.[Na+][7]

The following DOT script generates a simplified 2D representation of the core MMAF structure.

N(Me) Val Val Dap Dil Pyr Phe-COO⁻ Na⁺

Click to download full resolution via product page

Caption: Simplified representation of the MMAF sodium peptide backbone.
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Mechanism of Action
MMAF is a potent inhibitor of tubulin polymerization.[4][11][12] Tubulin is a critical component

of the cytoskeleton and is essential for the formation of the mitotic spindle during cell division.

By binding to tubulin, MMAF disrupts microtubule dynamics, leading to cell cycle arrest in the

G2/M phase and subsequent apoptosis.[11] Due to its high toxicity, MMAF is not used as a

standalone therapeutic agent but is instead conjugated to monoclonal antibodies (mAbs) to

form antibody-drug conjugates (ADCs).[2][10] These ADCs selectively deliver MMAF to tumor

cells that express the target antigen for the mAb, thereby minimizing systemic toxicity.[11]

The following diagram illustrates the general mechanism of action for an MMAF-containing

ADC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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